molecular formula C10H12FNO B8625425 2-(2-Fluorophenyl)isobutyramide

2-(2-Fluorophenyl)isobutyramide

Cat. No.: B8625425
M. Wt: 181.21 g/mol
InChI Key: WCFBIEXQLWOTHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Fluorophenyl)isobutyramide is a fluorinated aromatic compound featuring an isobutyramide group attached to a 2-fluorophenyl moiety.

Properties

Molecular Formula

C10H12FNO

Molecular Weight

181.21 g/mol

IUPAC Name

2-(2-fluorophenyl)-2-methylpropanamide

InChI

InChI=1S/C10H12FNO/c1-10(2,9(12)13)7-5-3-4-6-8(7)11/h3-6H,1-2H3,(H2,12,13)

InChI Key

WCFBIEXQLWOTHN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=CC=C1F)C(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(2-fluorophenyl)isobutyramide analogs based on structural features, synthesis, physicochemical properties, and biological activity. Key compounds from the evidence include:

Key Observations

Structural Complexity and Bioactivity: Compound 18h () incorporates a thienopyrazole-pyridine scaffold linked to the 2-fluorophenyl-isobutyramide group. This design was optimized for glycogen synthase kinase 3α (GSK-3α) inhibition, with the fluorine enhancing target binding . The chromenone-pyrimidine derivative (Example 81, ) demonstrates how additional fluorophenyl groups (e.g., 3-fluorophenyl) and extended conjugation increase molecular weight (563.8 vs. 272.32) and melting point (232–235°C), suggesting enhanced crystallinity and thermal stability .

Synthetic Challenges :

  • Lower yields (25.7% for 18h ) in fluorophenyl-containing analogs highlight difficulties in Suzuki-Miyaura cross-coupling reactions with boronic acids, possibly due to steric hindrance from the ortho-fluorine .

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